Cas no 36476-87-6 (1-Benzhydrylazetidine-3-carboxylic acid)

• Product Name: 1-Benzhydrylazetidine-3-carboxylic acid
• CAS No: 36476-87-6
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD01566539
• CID: 54592
• PubChem ID: 2735440
• Update Time: 2025-06-09

1-Benzhydrylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydrylazetidine-3-carboxylic acid
• 1-Benzhydryl-3-azetidinecarboxylic acid
• 4-(Bromomethyl)tetrahydropyran
• (1-benzhydrylazetidin-3-yl)carboxylic acid
• 1-(diphenylmethyl)-3-carboxyazetidine
• 1-(Diphenylmethyl)azetidine-3-ca
• 1-(Diphenylmethyl)azetidine-3-carboxylic acid
• 1-BENZHYDRYLAZETANE-3-CARBOXYLIC ACID
• 1-benzhydryl-azetidin-3-carboxylic acid
• 1-benzhydryl-azetidine-3-carboxylic acid
• 1-diphenylmethyl-azetidin-3-carboxylic acid
• 1-Diphenylmethyl-3-carboxyazetidine
• 1-(Diphenylmethyl)azetidine-3-carboxylicacid
• 3-AZETIDINECARBOXYLIC ACID, 1-(DIPHENYLMETHYL)-
• 1-diphenylmethylazetidine-3-carboxylic acid
• Maybridge3_004072
• 1-Benzhydrylazetidine-3-carboxylicacid
• PubChem10143
• Oprea1_775777
• KSC222E3P
• BRSCYENHLCPOAU-UHFFFAOYSA-N
• HT790

• MDL： MFCD01566539
• Inchi： 1S/C17H17NO2/c19-17(20)15-11-18(12-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2,(H,19,20)
• InChI Key： BRSCYENHLCPOAU-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 267.12600
• Monoisotopic Mass: 267.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.235
• Melting Point: 198°C(dec.)(lit.)
• Boiling Point: 410.2 ℃ at 760 mmHg
• Flash Point: 201.9℃
• Refractive Index: 1.63
• PSA: 40.54000
• LogP: 2.73030
• Solubility: Not determined

1-Benzhydrylazetidine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 20/21/22-36/37/38-25
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Benzhydrylazetidine-3-carboxylic acid

Comprehensive Overview of 1-Benzhydrylazetidine-3-carboxylic acid (CAS No. 36476-87-6): Properties, Applications, and Industry Insights

1-Benzhydrylazetidine-3-carboxylic acid (CAS No. 36476-87-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its potential in drug discovery. The presence of both a benzhydryl group and a carboxylic acid moiety enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azetidine derivatives has surged, driven by their applications in developing novel therapeutics. Researchers are particularly interested in 1-Benzhydrylazetidine-3-carboxylic acid due to its potential role in modulating biological targets, such as enzymes and receptors. Its rigid cyclic structure and hydrogen-bonding capability contribute to its ability to interact with biomolecules, a property highly sought after in medicinal chemistry.

The synthesis of CAS No. 36476-87-6 typically involves multi-step organic reactions, including the formation of the azetidine ring and subsequent functionalization. Advanced techniques like microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and purity. These innovations align with the growing industry focus on green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

From an industrial perspective, 1-Benzhydrylazetidine-3-carboxylic acid is often utilized as a building block for more complex molecules. Its applications span across peptide mimetics, small-molecule inhibitors, and pro-drug development. The compound's ability to enhance bioavailability and metabolic stability in drug candidates has made it a focal point in pharmaceutical R&D. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of academic and industrial labs.

Emerging trends in the field highlight the importance of structure-activity relationship (SAR) studies involving azetidine-based compounds. Researchers are investigating how modifications to the benzhydryl or carboxylic acid groups influence pharmacological properties. Such studies are critical for optimizing drug candidates, particularly in areas like central nervous system (CNS) disorders and inflammatory diseases, where precision in molecular design is paramount.

For those sourcing CAS No. 36476-87-6, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with research standards. Storage recommendations typically emphasize protection from moisture and light, as these factors can degrade the compound over time.

In conclusion, 1-Benzhydrylazetidine-3-carboxylic acid represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its multifaceted applications and alignment with drug discovery trends underscore its relevance in modern research. As the scientific community explores new frontiers in targeted therapies and personalized medicine, compounds like this will remain indispensable tools for advancing human health.